Cas no 116816-87-6 (2-(6-bromohexyl)thiophene)

• Product Name: 2-(6-bromohexyl)thiophene
• CAS No: 116816-87-6
• MF: C₁₀H₁₅BrS
• MW: 247.19510102272
• CID: 2615002
• PubChem ID: 11043062
• Update Time: 2025-04-21

2-(6-bromohexyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromohexyl)thiophene
• G69148
• Thiophene, 2-(6-bromohexyl)-
• DTXSID10453104
• 116816-87-6
• SCHEMBL3465372
• DTXCID70403923

• Inchi： 1S/C10H15BrS/c11-8-4-2-1-3-6-10-7-5-9-12-10/h5,7,9H,1-4,6,8H2
• InChI Key： FUAKBAOIYCACMG-UHFFFAOYSA-N
• SMILES： BrCCCCCCC1=CC=CS1

Computed Properties

• Exact Mass: 246.00778g/mol
• Monoisotopic Mass: 246.00778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.2Ų